Cas no 878990-18-2 (N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide
• CAS No: 878990-18-2
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5447966
• Update Time: 2025-05-19

N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-yl]acetamide
• 5-Thiazolidineacetamide, N-(2,4-dimethylphenyl)-2,4-dioxo-3-(2-oxo-2-phenylethyl)-
• N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide

• Inchi： 1S/C21H20N2O4S/c1-13-8-9-16(14(2)10-13)22-19(25)11-18-20(26)23(21(27)28-18)12-17(24)15-6-4-3-5-7-15/h3-10,18H,11-12H2,1-2H3,(H,22,25)
• InChI Key： IIKCRGXZXCWMAC-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(C)C=C2C)=O)C(=O)N(CC(=O)C2=CC=CC=C2)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide

Recent Advances in the Study of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide (CAS: 878990-18-2)

The compound N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide (CAS: 878990-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazolidinone derivative has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation, cancer, and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 878990-18-2 acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. The study reported a significant reduction in inflammatory markers in animal models treated with the compound, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound exhibited a favorable safety profile, with minimal off-target effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 878990-18-2 has shown promise as an anticancer agent. A recent study in the European Journal of Pharmacology highlighted its ability to induce apoptosis in cancer cells by targeting the PI3K/Akt/mTOR signaling pathway. The researchers observed dose-dependent inhibition of tumor growth in xenograft models, with no significant toxicity to normal cells. These findings underscore the compound's potential as a targeted therapy for cancers with dysregulated PI3K/Akt signaling, such as breast and prostate cancer.

Another area of interest is the compound's role in metabolic disorders. A 2024 preprint on bioRxiv revealed that 878990-18-2 enhances insulin sensitivity in diabetic mouse models by activating AMP-activated protein kinase (AMPK). This activation led to improved glucose uptake and reduced hepatic gluconeogenesis, suggesting its utility in managing type 2 diabetes. The study also noted that the compound's unique structural features contribute to its high selectivity for AMPK, minimizing adverse effects commonly associated with other AMPK activators.

Despite these promising results, challenges remain in the development of 878990-18-2 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further optimization of its formulation. Additionally, while preclinical data are encouraging, rigorous clinical trials are required to validate its efficacy and safety in humans. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its bioavailability and target specificity.

In conclusion, N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-oxo-2-phenylethyl)-1,3-thiazolidin-5-ylacetamide (CAS: 878990-18-2) represents a multifaceted compound with significant potential in treating inflammation, cancer, and metabolic disorders. Recent studies have provided valuable insights into its mechanisms of action and therapeutic benefits, paving the way for future drug development efforts. Continued research and innovation will be essential to overcome existing challenges and translate these findings into clinically viable treatments.